2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Molecular Formula: C10H11N5O3S
• Molecular Weight: 281.29 g/mol
• IUPAC Name: 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C10H11N5O3S/c1-5-2-7(15-18-5)13-9(17)4-19-10-12-6(11)3-8(16)14-10/h2-3H,4H2,1H3,(H,13,15,17)(H3,11,12,14,16)
• InChI Key: DIGLSFUISPLBKN-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC(=O)C=C(N2)N

Description

2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly known as AMOZOA, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of AMOZOA is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways in the body. For example, AMOZOA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
AMOZOA has been found to have a wide range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties. AMOZOA has also been found to have potential applications in cancer research, as it has been found to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

AMOZOA has several advantages for lab experiments. This compound is easy to synthesize and can be obtained in large quantities. AMOZOA is also stable and can be stored for long periods of time. However, there are also some limitations to using AMOZOA in lab experiments. For example, this compound may not be suitable for certain types of experiments, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are many potential future directions for research on AMOZOA. One area of interest is the development of new drugs based on this compound. AMOZOA has been found to have potential applications in cancer research, and it may be possible to develop new drugs that target cancer cells using this compound. Another area of interest is the study of the mechanism of action of AMOZOA. Further research is needed to fully understand how this compound exerts its effects and how it can be used in scientific research.

Synthesis Methods

AMOZOA can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)acetamide with thiourea in the presence of a base. This reaction leads to the formation of the intermediate 2-(5-methyl-1,2-oxazol-3-yl)thioacetamide, which is then reacted with 6-amino-2,4-dihydroxypyrimidine-5-carboxylic acid to give the final product, AMOZOA.

Scientific Research Applications

AMOZOA has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. AMOZOA has also been shown to have potential applications in cancer research, as it has been found to inhibit the growth of cancer cells.